3-(5-(3-Chlorophenyl)-2-furyl)-N-(2,6-dimethylphenyl)propanamide

Specification

• CAS No.: 853312-55-7
• Molecular Formula: C21H20ClNO2
• Molecular Weight: 353.8 g/mol
• IUPAC Name: 3-[5-(3-chlorophenyl)furan-2-yl]-N-(2,6-dimethylphenyl)propanamide
• Standard InChI: InChI=1S/C21H20ClNO2/c1-14-5-3-6-15(2)21(14)23-20(24)12-10-18-9-11-19(25-18)16-7-4-8-17(22)13-16/h3-9,11,13H,10,12H2,1-2H3,(H,23,24)
• Standard InChI Key: ANWNOYNWMSOTCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)CCC2=CC=C(O2)C3=CC(=CC=C3)Cl

Introduction

3-(5-(3-Chlorophenyl)-2-furyl)-N-(2,6-dimethylphenyl)propanamide is a complex organic compound featuring a propanamide backbone with a furan ring substituted by a 3-chlorophenyl group and an N-(2,6-dimethylphenyl) moiety. This compound is identified by its CAS number 853312-55-7 and European Community number 662-732-2. It is part of a collection of rare and unique chemicals provided by Sigma-Aldrich for early discovery researchers.

Synthesis and Chemical Reactions

The synthesis of this compound typically involves reactions that form the propanamide backbone and attach the furan ring with its substituents. While specific synthesis methods are not detailed in available literature, compounds with similar structures often involve multi-step reactions including coupling reactions and amidation.

Biological and Medicinal Applications

While specific biological activities of 3-(5-(3-Chlorophenyl)-2-furyl)-N-(2,6-dimethylphenyl)propanamide are not well-documented, compounds with similar structures have shown potential in medicinal chemistry. Furan derivatives are known for their diverse biological activities, including antimicrobial and kinase inhibitory effects.

Safety and Environmental Considerations

This compound is classified as harmful if swallowed (H302) and may cause long-lasting harmful effects to aquatic life (H413). Handling requires appropriate safety measures to minimize exposure and environmental impact.